2-ethyl-N-(1,3-thiazol-2-yl)hexanamide

• Molecular Formula: C11H18N2OS
• Molecular Weight: 226.34 g/mol
• IUPAC Name: 2-ethyl-N-(1,3-thiazol-2-yl)hexanamide
• InChI: InChI=1S/C11H18N2OS/c1-3-5-6-9(4-2)10(14)13-11-12-7-8-15-11/h7-9H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key: ZSKDWKHXVHRAHF-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)NC1=NC=CS1

Description

2-ethyl-N-(1,3-thiazol-2-yl)hexanamide is a synthetic amide derivative featuring a thiazole heterocycle linked to a branched hexanamide chain. The thiazole ring, a five-membered aromatic system containing nitrogen and sulfur, is a pharmacophoric motif known for its role in drug design due to its bioisosteric properties and metabolic stability .

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogues, their molecular features, and reported activities:

Compound Name	Molecular Formula	Substituents	Biological Activities	References
2-ethyl-N-(1,3-thiazol-2-yl)hexanamide	C₁₁H₁₈N₂OS	Thiazole-2-yl, ethylhexanamide chain	Not explicitly reported (inference from analogues)	-
2,4-Dichloro-N-(1,3-thiazol-2-yl)benzamide	C₁₀H₆Cl₂N₂OS	Benzamide with 2,4-Cl substituents	Anti-inflammatory, analgesic
2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	C₁₁H₈Cl₂N₂OS	Dichlorophenylacetamide	Analgesic, antipyretic
N-(4-Phenyl-1,3-thiazol-2-yl)hexanamide	C₁₅H₁₇N₂OS	Phenyl-substituted thiazole	Not reported; structural focus
2-ethyl-N-(5-methyl-1,5-naphthyl)hexanamide	C₁₈H₂₂N₂O	Naphthyridine core	Synthetic intermediate

Structural and Functional Differences

• Backbone Variation : The target compound’s ethylhexanamide chain differs from the benzamide (aromatic) or acetamide (shorter chain) backbones in analogues. This branching may increase steric hindrance but improve lipid solubility compared to planar aromatic systems .
• In contrast, the ethylhexanamide chain’s alkyl groups may favor hydrophobic interactions .

Physicochemical Properties

• Lipophilicity : The ethylhexanamide chain (LogP ~3.5 estimated) is more lipophilic than benzamide (LogP ~2.8) or acetamide (LogP ~1.5) derivatives, suggesting better membrane penetration .